Cas no 2172179-61-0 (2-{(9H-fluoren-9-yl)methoxycarbonyl}-7-thia-2-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7-thia-2-azaspiro4.5decane-4-carboxylic acid
• CAS No: 2172179-61-0
• MF: C₂₄H₂₅NO₄S
• MW: 423.524605512619
• CID: 6330268
• PubChem ID: 165529754
• Update Time: 2025-10-30

2-{(9H-fluoren-9-yl)methoxycarbonyl}-7-thia-2-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7-thia-2-azaspiro4.5decane-4-carboxylic acid
• 2172179-61-0
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-thia-2-azaspiro[4.5]decane-4-carboxylic acid
• EN300-1455815

• Inchi： 1S/C24H25NO4S/c26-22(27)21-12-25(14-24(21)10-5-11-30-15-24)23(28)29-13-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20-21H,5,10-15H2,(H,26,27)
• InChI Key： ZDVLFOZLGXDWMJ-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)CN(C(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)CC2C(=O)O

Computed Properties

• Exact Mass: 423.15042945g/mol
• Monoisotopic Mass: 423.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7-thia-2-azaspiro4.5decane-4-carboxylic acid

Introduction to 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7-thia-2-azaspiro4.5decane-4-carboxylic acid (CAS No. 2172179-61-0)

2-{(9H-fluoren-9-yl)methoxycarbonyl}-7-thia-2-azaspiro4.5decane-4-carboxylic acid, identified by its CAS number 2172179-61-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic structures, which are known for their unique stereochemical properties and potential biological activities. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its molecular framework suggests its utility as a building block or intermediate in the synthesis of more complex molecules, particularly in the context of peptide coupling and protein modification.

The molecular architecture of 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7-thia-2-azaspiro4.5decane-4-carboxylic acid incorporates several key functional groups that contribute to its reactivity and potential applications. The spirocyclic core, consisting of a sulfur atom linking two rings, introduces rigidity and conformational constraints that can influence the compound's interaction with biological targets. Additionally, the Fmoc moiety is a well-established protective group in peptide synthesis, facilitating controlled modifications during drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of such complex molecules with greater precision. Studies have indicated that spirocyclic compounds like 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7-thia-2-azaspiro4.5decane-4-carboxylic acid exhibit promising binding affinities with various biological receptors, making them attractive candidates for drug discovery programs. The fluorene substituent, in particular, has been shown to enhance photophysical properties, which could be leveraged in the development of photoactivatable probes or therapeutics.

In the realm of medicinal chemistry, the synthesis of heterocyclic spiro compounds remains a challenging yet rewarding endeavor. The introduction of nitrogen and sulfur atoms into the spiro framework can modulate electronic distributions and steric environments, leading to novel pharmacological profiles. For instance, studies on related spirocyclic sulfones have demonstrated anti-inflammatory and anticancer activities by interacting with specific enzymes or signaling pathways. Similarly, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7-thia-2-azaspiro4.5decane-4-carboxylic acid may serve as a precursor for derivatives with enhanced bioavailability or targeted action.

The role of CAS No. 2172179-61-0 as a reference point for this compound underscores its importance in scientific literature and patent filings. Regulatory agencies and academic institutions often rely on such identifiers to ensure consistency and reproducibility in research protocols. The chemical synthesis of this molecule involves multi-step reactions, including cyclization, functional group transformations, and protective group strategies, all of which require meticulous optimization to achieve high yields and purity.

Emerging research trends suggest that spirocyclic compounds are increasingly being explored for their potential in treating neurological disorders, infectious diseases, and metabolic conditions. The ability to fine-tune molecular structures through strategic modifications allows chemists to develop libraries of compounds with tailored properties. For example, derivatives of 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7-thia-2-azaspiro4.5decane-4-carboxylic acid could be designed to inhibit protease enzymes implicated in neurodegenerative diseases or to modulate immune responses in autoimmune conditions.

The integration of machine learning and artificial intelligence into drug discovery pipelines has further accelerated the identification of promising candidates like 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7-thia-2-azaspiro4.5decane-4-carboxylic acid. Predictive models can analyze vast datasets to predict binding interactions, metabolic stability, and pharmacokinetic profiles before experimental validation is undertaken. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.

In conclusion, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7-thia-2-azaspiro4.5decane-4-carboxylic acid (CAS No. 2172179-61-0) represents a significant advancement in the design and synthesis of bioactive molecules. Its unique structural features and functional groups make it a valuable asset for researchers working on next-generation therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in addressing complex diseases and improving patient outcomes.